Cas no 1268994-49-5 (benzyl N-(3,3-dimethylpent-4-en-1-yl)carbamate)

• Product Name: benzyl N-(3,3-dimethylpent-4-en-1-yl)carbamate
• CAS No: 1268994-49-5
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 6130258
• PubChem ID: 165934268
• Update Time: 2025-06-18

benzyl N-(3,3-dimethylpent-4-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3,3-dimethylpent-4-en-1-yl)carbamate
• EN300-7036631
• 1268994-49-5

• Inchi： 1S/C15H21NO2/c1-4-15(2,3)10-11-16-14(17)18-12-13-8-6-5-7-9-13/h4-9H,1,10-12H2,2-3H3,(H,16,17)
• InChI Key： QLIWXZRVNFHJDF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NCCC(C=C)(C)C)=O

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(3,3-dimethylpent-4-en-1-yl)carbamate

Professional Introduction to Benzyl N-(3,3-dimethylpent-4-en-1-yl)carbamate (CAS No. 1268994-49-5)

Benzyl N-(3,3-dimethylpent-4-en-1-yl)carbamate, a compound with the chemical identifier CAS No. 1268994-49-5, is a specialized organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of carbamates, which are known for their versatile applications in synthetic chemistry and drug development. The unique structure of Benzyl N-(3,3-dimethylpent-4-en-1-yl)carbamate makes it a promising candidate for various biochemical and pharmacological studies.

The molecular structure of this compound features a benzyl group attached to a carbamate moiety, which is further linked to a 3,3-dimethylpent-4-en-1-yl side chain. This particular arrangement of functional groups contributes to its distinct chemical properties and reactivity. The presence of the alkene group in the side chain introduces a degree of unsaturation, which can be exploited in various synthetic pathways and reactions. Additionally, the dimethyl substitution on the pentyl chain enhances the steric hindrance around the reactive sites, influencing its interactions with biological targets.

In recent years, there has been growing interest in exploring the potential applications of carbamate derivatives in medicinal chemistry. Carbamates have shown promise as intermediates in the synthesis of active pharmaceutical ingredients (APIs) due to their stability and ease of functionalization. The compound Benzyl N-(3,3-dimethylpent-4-en-1-yl)carbamate is no exception and has been studied for its potential role in developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The benzyl group can be readily removed or modified, allowing for further functionalization and diversification of the molecular framework. This flexibility makes it an attractive choice for chemists looking to develop new drugs or agrochemicals. Furthermore, the unsaturated side chain can participate in various reactions such as hydrogenation, oxidation, or coupling reactions, providing multiple avenues for structural manipulation.

Recent research has highlighted the importance of understanding the pharmacokinetic properties of carbamate derivatives. Studies have shown that carbamates can exhibit favorable solubility profiles and metabolic stability, making them suitable candidates for oral administration. The compound Benzyl N-(3,3-dimethylpent-4-en-1-yl)carbamate has been investigated for its potential to enhance drug delivery systems by improving solubility and bioavailability. These findings are particularly relevant in the context of developing treatments for diseases where oral administration is preferred.

The role of this compound in drug discovery has also been explored in relation to its interaction with biological targets. Carbamates are known to interact with enzymes and receptors through hydrogen bonding and other non-covalent interactions. The unique structural features of Benzyl N-(3,3-dimethylpent-4-en-1-yl)carbamate suggest that it could potentially modulate the activity of certain enzymes or receptors involved in therapeutic pathways. This has led to its investigation as a lead compound in several drug development programs aimed at addressing various health conditions.

In conclusion, Benzyl N-(3,3-dimethylpent-4-en-1-yl)carbamate (CAS No. 1268994-49-5) is a multifaceted compound with significant potential in chemical synthesis and pharmaceutical applications. Its unique structural features and reactivity make it a valuable tool for researchers exploring new drug candidates and synthetic methodologies. As our understanding of molecular interactions continues to advance, compounds like this one will play an increasingly important role in developing innovative solutions for health challenges worldwide.